![molecular formula C15H13NO4 B5743563 3-[(1,3-benzodioxol-5-ylmethyl)amino]benzoic acid](/img/structure/B5743563.png)
3-[(1,3-benzodioxol-5-ylmethyl)amino]benzoic acid
Description
“3-[(1,3-benzodioxol-5-ylmethyl)amino]benzoic acid” is a chemical compound with the molecular formula C15H13NO6S . It is a solid substance . The compound is related to 4-[(1,3-Benzodioxol-5-ylmethyl)sulfamoyl]benzoic acid .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a benzodioxol group attached to a benzoic acid moiety via a methylene bridge . The compound has a molecular weight of 335.33 .Physical and Chemical Properties Analysis
“this compound” is a solid substance . It has a molecular weight of 335.33 and a molecular formula of C15H13NO6S .Future Directions
The future directions for research on “3-[(1,3-benzodioxol-5-ylmethyl)amino]benzoic acid” could include further studies on its synthesis, chemical properties, and potential biological activities. Given the anticancer activity of related compounds , it may be worthwhile to investigate its potential as a therapeutic agent.
Properties
IUPAC Name |
3-(1,3-benzodioxol-5-ylmethylamino)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO4/c17-15(18)11-2-1-3-12(7-11)16-8-10-4-5-13-14(6-10)20-9-19-13/h1-7,16H,8-9H2,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTRIQLUUUXNQKA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CNC3=CC=CC(=C3)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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